Cas no 958708-58-2 (N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide)

• Product Name: N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide
• CAS No: 958708-58-2
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6246801
• PubChem ID: 2160280
• Update Time: 2025-08-05

N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide
• N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pentanamide
• SR-01000119504
• N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]pentanamide
• Oprea1_522429
• SR-01000119504-1
• F0561-0204
• AKOS024583930
• N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]pentanamide
• EU-0054511
• 958708-58-2

• Inchi： 1S/C17H21N3O3S/c1-3-4-5-16(21)18-17-14-10-24(22)11-15(14)19-20(17)12-6-8-13(23-2)9-7-12/h6-9H,3-5,10-11H2,1-2H3,(H,18,21)
• InChI Key： XXNWKIGNLGCQIZ-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(CCCC)=O)N(C3C=CC(=CC=3)OC)N=2)C1)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide

Introduction to N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide (CAS No. 958708-58-2)

N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 958708-58-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a thieno[3,4-c]pyrazole core, which is a fused heterocyclic system consisting of a thiophene ring linked to a pyrazole ring. This particular arrangement of rings is known to contribute to the molecule's stability and reactivity, making it a valuable scaffold for designing novel bioactive agents. The presence of a 5-oxo group further enhances the compound's potential pharmacological relevance by introducing a site for possible interactions with biological targets.

One of the most striking features of N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide is the 4-methoxyphenyl substituent attached to the thieno[3,4-c]pyrazole ring. The methoxy group is a well-known pharmacophore that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In recent years, methoxy-substituted aromatic compounds have been extensively studied for their role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological receptors. Studies suggest that the thieno[3,4-c]pyrazole core may interact with enzymes and receptors involved in metabolic disorders and cancer pathways. The 5-oxo group has been identified as a key pharmacophoric element that could enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with target proteins.

The pentanamide moiety at the C-terminal end of the molecule adds another layer of complexity to its pharmacological profile. Amide groups are frequently found in bioactive molecules due to their ability to form stable hydrogen bonds with polar residues in proteins. This feature could be exploited to design molecules with improved selectivity and efficacy against specific therapeutic targets.

Current research in the field of medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements into a single structure. N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide exemplifies this trend by integrating several key functional groups that are known to enhance biological activity. The combination of these features makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory responses and cancer progression. The thieno[3,4-c]pyrazole core has been shown to interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial mediators of inflammation. Additionally, the 4-methoxyphenyl substituent may contribute to anti-proliferative effects by modulating signaling pathways involved in cell growth and differentiation.

The 5-oxo group has also been implicated in the compound's bioactivity. This functional group has been reported to enhance binding affinity to certain protein targets by forming hydrogen bonds or participating in electrostatic interactions. Such interactions could lead to the development of novel therapeutic agents with improved pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential for structural modification and optimization. By leveraging modern synthetic techniques and computational tools, researchers can explore various derivatives of N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylpentanamide to enhance its biological activity and reduce any potential side effects. For instance, replacing or modifying the pentanamide moiety could lead to improved solubility or metabolic stability without compromising its therapeutic efficacy.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for investigating this compound. Predictive models can be trained on large datasets of bioactive molecules to identify potential binding sites and optimize structural features for better drug-like properties. These advancements are likely to accelerate the development of novel therapeutic agents based on scaffolds like thieno[3,4-c]pyrazole.

In conclusion, N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-yldutanamide (CAS No. 958708-58-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel bioactive agents targeting various diseases. With continued advancements in synthetic chemistry and computational biology, this compound holds great promise for contributing to future therapeutic breakthroughs.